Cas no 1363405-28-0 (CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL)

• Product Name: CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL
• CAS No: 1363405-28-0
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 4593501
• PubChem ID: 71742041
• Update Time: 2025-06-11

CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL Chemical and Physical Properties

Names and Identifiers

• CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL
• cis-Ethyl 3-aminotetrahydro-2H-pyran-4-carboxylate hydrochloride
• Cis-ethyl3-aminotetrahydro-2H-pyran-4-carboxylatehydrochloride
• ethyl (3R,4R)-3-aminooxane-4-carboxylate;hydrochloride
• AS-37094
• AKOS027329798
• 1363405-28-0

• Inchi： 1S/C8H15NO3.ClH/c1-2-12-8(10)6-3-4-11-5-7(6)9;/h6-7H,2-5,9H2,1H3;1H/t6-,7+;/m1./s1
• InChI Key： QDMPKNIXADZTMM-HHQFNNIRSA-N
• SMILES： C([C@@H]1CCOC[C@@H]1N)(=O)OCC.Cl

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL

Comprehensive Overview of CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL (CAS No. 1363405-28-0)

CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL (CAS No. 1363405-28-0) is a specialized organic compound widely recognized for its unique structural properties and potential applications in pharmaceutical and chemical research. This compound belongs to the class of tetrahydropyran derivatives, which are increasingly studied for their role in drug discovery and development. The ethyl ester and amino functional groups in its structure make it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for tetrahydropyran-based compounds has surged due to their relevance in designing bioactive molecules and small-molecule drugs. Researchers are particularly interested in CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL because of its potential to act as a building block for central nervous system (CNS) therapeutics. Its stereochemistry (CIS configuration) and hydrochloride salt form enhance its stability and solubility, making it suitable for various experimental conditions.

One of the most frequently asked questions about this compound is its synthetic route and scalability. The synthesis of CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL typically involves multi-step organic reactions, including cyclization, esterification, and amination. Advanced techniques like asymmetric catalysis are often employed to achieve high enantiomeric purity. These methods align with the growing trend of green chemistry, where researchers aim to minimize waste and improve atom economy.

Another hot topic in the scientific community is the compound's potential role in medicinal chemistry. Preliminary studies suggest that derivatives of CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL may exhibit neuroprotective or anti-inflammatory properties. This has sparked interest in its application for neurodegenerative diseases, such as Alzheimer's and Parkinson's, which are among the most searched health concerns globally.

From a commercial perspective, the compound is available in high purity grades (>98%) for research purposes. Suppliers often highlight its HPLC and NMR characterization data to ensure quality. Given its niche application, pricing and supply chain stability are common concerns among buyers, especially in the wake of global disruptions like the COVID-19 pandemic.

In summary, CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE HCL (CAS No. 1363405-28-0) represents a promising candidate for drug development and chemical synthesis. Its unique structure, combined with the rising demand for tetrahydropyran scaffolds, positions it as a valuable asset in modern research. As scientists continue to explore its potential, this compound is likely to remain a focal point in pharmaceutical innovation.